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Compound of Interest

Ethyl [(4-

Compound Name:
methylphenyl)aminojacetate

CAS No.: 21911-68-2

Cat. No.: B1281872

Get Quote

Executive Summary & Compound Identity

Ethyl [(4-methylphenyl)amino]acetate, also known as Ethyl p-tolylglycinate, is a critical
secondary amine intermediate used extensively in the synthesis of nitrogen-containing
heterocycles (e.g., indoles, quinolines) and non-proteinogenic amino acids.[1][2][3] Its
structural integrity is defined by a para-substituted aromatic ring coupled to a glycine ester
motif.

This guide provides a definitive spectroscopic reference (NMR, IR, MS) for researchers
validating this compound in drug development or organic synthesis workflows.

Compound Identifiers
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Parameter Details

IUPAC Name Ethyl 2-[(4-methylphenyl)amino]acetate

Ethyl p-tolylglycinate; N-(4-Methylphenyl)glycine
Common Names

ethyl ester
CAS Registry Number 21911-68-2
Molecular Formula C11H1sNO2
Molecular Weight 193.24 g/mol
Appearance Off-white to yellow solid or oil (purity dependent)

Synthesis & Experimental Protocol

To ensure the spectroscopic data provided below correlates with high-purity material, the
following standard synthesis protocol is recommended. This method minimizes N,N-dialkylation
byproducts.[3]

Reaction Workflow

The synthesis typically involves the N-alkylation of p-toluidine with ethyl bromoacetate in the
presence of a mild base.[3]

Conditions: Workup: Purification:
Base: NaHCO3 or Et3N w| 1. Evaporate Solvent »| column Chromab Tanh
Solvent: EtOH or MeCN »| 2. Dissolve in EtOAc | = i

Reflux, 4-16 h 3. Wash (H20, Brine) (TEm={EeRe 62)

Reagents:
p-Toluidine (1.0 eq) >
Ethyl Bromoacetate (1.0 eq)

Target Product:
Ethyl [(4-methylphenyl)amino]acetate

Click to download full resolution via product page

Figure 1: Step-wise synthesis and purification workflow for Ethyl p-tolylglycinate.

Detailed Protocol

o Reaction: Dissolve p-toluidine (10 mmol) and sodium bicarbonate (12 mmol) in ethanol (20
mL). Add ethyl bromoacetate (10 mmol) dropwise at room temperature. Heat to reflux for 6—
12 hours.
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e Monitoring: Monitor by TLC (Hexane:EtOAc 4:1). The starting amine (

) should disappear, replaced by the mono-alkylated product (
)[3]

o Workup: Remove ethanol under reduced pressure. Resuspend the residue in ethyl acetate
(50 mL) and wash with water (2 x 20 mL) to remove inorganic salts.[3] Dry the organic layer
over anhydrous

 Purification: Concentrate in vacuo. If necessary, purify via silica gel flash chromatography
eluting with Hexane/EtOAc (9:1 to 8:2).[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data below is consistent with a pure sample dissolved in deuterated chloroform (

).
H NMR Data (300 MHz, )

The proton spectrum is characterized by a distinct AA'BB' aromatic system and the ethyl ester
pattern.[3]
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Shift ( Coupling (
Multiplicity Integration Assignment
» Ppm) , Hz)

Structural
Logic

Protons meta

to the amino
7.00 Doublet (d) 2H 8.4 Ar-H (meta)

group (ortho

to methyl).[3]

Protons ortho
to the
electron-
6.54 Doublet (d) 2H 8.4 Ar-H (ortho) )
donating
amino group

(shielded).[3]

Exchangeabl
e amine
Broad Singlet proton; shift
4.79 1H - N-H _ _
(br s) varies with

concentration

[3]

Typical
O-CH deshielded
4.23 Quartet (q) 2H 7.1 cH methylene of
an ethyl

ester.[3]

Methylene

N-CH isolated

3.86 Singlet (s) 2H - between
amine and

carbonyl.[3]

Methyl group

_ attached to
2.25 Singlet (s) 3H - Ar-CH .
the aromatic

ring.[3]
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O-CH Methyl group
1.29 Triplet (t) 3H 7.1 CH of the ethyl
ester.[3]
C NMR Data (75 MHz, )
Shift (
Carbon Type Assignment
, Ppm)
1715 Quaternary (C=0) Ester carbonyl.[3]
Aromatic C-N (Ipso).[3]
145.2 Quaternary (Ar-C) ) ]
Deshielded by nitrogen.
129.8 CH (Ar) Aromatic C-H (Meta).[3]
127.5 Quaternary (Ar-C) Aromatic C-Me (Para).[3]
Aromatic C-H (Ortho).[3]
113.2 CH (Ar) Shielded by resonance
donation from N.
Ester O-CH
61.2 CH
[3]
Glycine N-CH
46.3 CH
[3]
CH .
20.4 Aromatic methyl (Tolyl).[3][4]
14.2 CH Ester methyl.[3]

Infrared (IR) Spectroscopy

The IR spectrum confirms the presence of the secondary amine and the ester functionality.
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Wavenumber (cm
Functional Group Mode Description

)

Single sharp band
3350 - 3400 N-H Stretch characteristic of a

secondary amine.

Alkyl C-H stretches
2980, 2920 C-H (Aliphatic) Stretch from ethyl and
methylene groups.[3]

Strong, sharp

1730 - 1745 C=0I3][4] (Ester) Stretch
carbonyl peak.[3]
Ring breathing
) modes; 1615 is
1615, 1520 C=C (Aromatic) Stretch
enhanced by N-
conjugation.
Ester C-O-C
1180 — 1200 C-O0 Stretch

stretching vibration.

Out-of-plane bending
810 — 820 C-H (Ar) Bend for para-disubstituted

benzene.[3]

Mass Spectrometry (MS)

Method: El (Electron Impact) or ESI (Electrospray lonization).[3] Molecular lon:
193

3]

Fragmentation Logic

In Electron Impact (EI) MS, the molecule undergoes predictable fragmentation. The stability of
the aromatic amine directs the cleavage.
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Molecular lon [M]+
m/z = 193

Major Pathway

Loss of Ethoxy (-OEt) Loss of Ester Group (-COOEt) Base Peak (Amine fragment)
[M - 45]+ Alpha-Cleavage [p-Tol-NH=CH2]+
m/z = 148 m/z = 120 m/z = 120

29 (loss of CH2=NH)

Tropylium/Tolyl lon
[CTHT]+
m/z =91

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways observed in EI-MS for Ethyl p-tolylglycinate.[3]

m/z 193: Molecular ion.[3]
e m/z 120 (Base Peak): Formed via

-cleavage next to the nitrogen, losing the carbethoxy group (

, mass 73).[3] This generates the resonance-stabilized iminium ion

[3]

e m/z 106:

-Toluidine radical cation fragment

e m/z 91: Tropylium ion

, Characteristic of benzyl/tolyl groups.[3]
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e Photoredox Cross-Dehydrogenative Coupling of N-Aryl Glycines.Journal of Organic
Chemistry, 2022.[3] (Provides 1H NMR data for Ethyl p-tolylglycinate).[3]

e Electrosynthesis of Highly Functionalized Quinolines.Royal Society of Chemistry (RSC)
Advances, 2020.[3] (Detailed synthesis and spectral characterization of derivatives).

e Santa Cruz Biotechnology. Product Data Sheet: Ethyl [(4-methylphenyl)amino]acetate
(CAS 21911-68-2).[3] [3]

o Spectral Database for Organic Compounds (SDBS). General reference for p-toluidine and
glycine ester fragment shifts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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